Cas no 2138236-50-5 (1-(7-fluoro-2H-chromen-3-yl)ethan-1-one)

• Product Name: 1-(7-fluoro-2H-chromen-3-yl)ethan-1-one
• CAS No: 2138236-50-5
• MF: C₁₁H₉FO₂
• MW: 192.186366796494
• CID: 6414980
• PubChem ID: 165461203
• Update Time: 2025-06-08

1-(7-fluoro-2H-chromen-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138236-50-5
• EN300-726694
• 1-(7-fluoro-2H-chromen-3-yl)ethan-1-one

• Inchi： 1S/C11H9FO2/c1-7(13)9-4-8-2-3-10(12)5-11(8)14-6-9/h2-5H,6H2,1H3
• InChI Key： RFXHGNIAYYFJCK-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C(C(C)=O)COC=2C=1

Computed Properties

• Exact Mass: 192.05865769g/mol
• Monoisotopic Mass: 192.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(7-fluoro-2H-chromen-3-yl)ethan-1-one

Comprehensive Overview of 1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one (CAS No. 2138236-50-5)

1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one, identified by its CAS number 2138236-50-5, is a fluorinated organic compound belonging to the chromene family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, material science, and synthetic chemistry. The presence of a fluoro substituent at the 7-position of the chromene ring enhances its reactivity and bioavailability, making it a valuable intermediate in drug discovery and development.

The growing interest in fluorinated chromene derivatives like 1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one is driven by their versatility in medicinal chemistry. Researchers are exploring their potential as building blocks for anticancer agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The fluoro group's electron-withdrawing properties can improve metabolic stability and binding affinity to biological targets, a feature highly sought after in modern drug design. This aligns with current trends in precision medicine and targeted therapy, where molecular modifications play a crucial role in enhancing drug efficacy.

From a synthetic chemistry perspective, CAS 2138236-50-5 represents an interesting case study in heterocyclic compound synthesis. The chromene core structure, combined with the acetyl and fluoro functional groups, offers multiple sites for further chemical modifications. This characteristic makes it a versatile precursor for creating diverse molecular libraries, particularly relevant in high-throughput screening and combinatorial chemistry approaches that dominate contemporary drug discovery pipelines.

The compound's physicochemical properties, including its molecular weight (206.21 g/mol) and lipophilicity (predicted LogP ~2.1), suggest good membrane permeability, an essential factor for bioavailability optimization in pharmaceutical applications. Recent studies on similar fluorinated heterocycles have shown promising results in addressing challenges related to blood-brain barrier penetration, making this compound particularly interesting for neuropharmaceutical research.

In material science applications, the chromene scaffold of 1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one offers potential for developing novel organic electronic materials. The conjugated π-system, combined with the electron-withdrawing fluoro group, could contribute to interesting optoelectronic properties. This aligns with current research trends in organic semiconductors and light-emitting materials, particularly for applications in flexible electronics and OLED technology.

Quality control and analytical characterization of CAS 2138236-50-5 typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, especially in pharmaceutical development where impurity profiles can significantly impact biological activity. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules, supporting their use in GMP-compliant synthetic processes.

The safety profile of 1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one continues to be evaluated through standard in vitro and in vivo toxicological studies. While comprehensive data may still be emerging, preliminary research on structurally similar compounds suggests that proper handling procedures should be followed, as with all laboratory chemicals. This aligns with the increasing focus on green chemistry principles and sustainable synthesis methods in modern chemical research.

From a commercial perspective, the demand for specialized fluorinated building blocks like 2138236-50-5 has been steadily increasing. Pharmaceutical companies and contract research organizations are actively sourcing high-quality intermediates to accelerate their drug discovery programs. The compound's unique structure positions it as a valuable asset in fragment-based drug design and medicinal chemistry optimization projects.

Future research directions for 1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one may explore its potential in multi-target drug design, particularly for complex diseases where modulation of multiple biological pathways is desired. The compound's scaffold offers opportunities for developing selective enzyme inhibitors or receptor modulators, especially in areas like kinase inhibition and epigenetic regulation.

In conclusion, 1-(7-Fluoro-2H-chromen-3-yl)ethan-1-one (CAS 2138236-50-5) represents an important fluorinated heterocyclic compound with diverse potential applications. Its significance in pharmaceutical research, material science, and synthetic chemistry continues to grow, supported by ongoing investigations into its properties and derivatives. As research progresses, this compound may contribute to advancements in personalized medicine, smart materials, and other cutting-edge scientific fields.